N-(2,5-dimethoxyphenyl)-3-(3-fluorobenzamido)benzofuran-2-carboxamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-3-[(3-fluorobenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H19FN2O5/c1-30-16-10-11-20(31-2)18(13-16)26-24(29)22-21(17-8-3-4-9-19(17)32-22)27-23(28)14-6-5-7-15(25)12-14/h3-13H,1-2H3,(H,26,29)(H,27,28)
• InChI Key: LORZAOFWVJKZKI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC(=CC=C4)F
• Molecular Formula: C24H19FN2O5
• Molecular Weight: 434.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-3-(3-fluorobenzamido)benzofuran-2-carboxamide, also known as C21H18FNO5, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Owton et al. (1995) discusses the synthesis of similar compounds with modifications to improve systemic exposure in guinea pigs. This research could provide insights into the chemical behavior and potential applications of N-(2,5-dimethoxyphenyl)-3-(3-fluorobenzamido)benzofuran-2-carboxamide (Owton et al., 1995).
• Hosokami et al. (1992) synthesized acyl derivatives of related compounds, evaluating their effectiveness in preventing gastric ulceration in rats. This study demonstrates potential medical applications of similar compounds (Hosokami et al., 1992).

Imaging and Diagnostic Applications

• Research by Tu et al. (2007) synthesized fluorine-containing benzamide analogs for PET imaging of sigma-2 receptors in solid tumors, suggesting the diagnostic potential of fluorine-containing benzamides (Tu et al., 2007).

Biological and Pharmacological Research

• Talupur et al. (2021) explored derivatives of similar compounds for antimicrobial evaluation and molecular docking studies, indicating potential in pharmacological research (Talupur et al., 2021).
• A study by Hsiao et al. (2000) on polyamides derived from similar compounds provides insights into the potential biological applications and material properties of these compounds (Hsiao et al., 2000).

Potential in Drug Discovery and Development

• Wang and Widenhoefer (2004) demonstrated the catalytic reactions of primary carboxamides, suggesting the utility of similar compounds in developing new synthetic methodologies with potential drug discovery applications (Wang and Widenhoefer, 2004).

Exploring Molecular Structures and Binding Studies

• Leopoldo et al. (2002) studied the structure-affinity relationship of N-[4-(4-arylpiperazin-1-yl)butyl]arylcarboxamides, which could provide valuable information for understanding the binding properties and molecular interactions of N-(2,5-dimethoxyphenyl)-3-(3-fluorobenzamido)benzofuran-2-carboxamide (Leopoldo et al., 2002).